Cas no 126850-04-2 (bakerbond(tm) diol (cohcoh))

• Product name: bakerbond(tm) diol (cohcoh)
• CAS No: 126850-04-2
• CID: 897359

bakerbond(tm) diol (cohcoh) Chemical and Physical Properties

Names and Identifiers

• bakerbond(tm) diol (cohcoh)
• DIOL (COHCOH) NARROW-PORE MEDIA-NORMAL PHASE
• Diol-functionalized silica gel spherical

bakerbond(tm) diol (cohcoh) Security Information

• Hazard Category Code： 48/20
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on bakerbond(tm) diol (cohcoh)

Recent Advances in the Application of Bakerbond™ Diol (COHCOH) and Compound 126850-04-2 in Chemical Biology and Pharmaceutical Research

In the rapidly evolving field of chemical biology and pharmaceutical research, the development and application of specialized reagents and compounds play a pivotal role in advancing drug discovery and therapeutic interventions. Among these, Bakerbond™ Diol (COHCOH) and the compound with CAS number 126850-04-2 have garnered significant attention due to their unique chemical properties and versatile applications. This research brief aims to provide an up-to-date overview of the latest studies and applications involving these two key components, highlighting their potential in modern pharmaceutical and chemical biology research.

Bakerbond™ Diol (COHCOH) is a well-known chromatographic stationary phase, widely used in high-performance liquid chromatography (HPLC) for the separation and purification of complex biological molecules. Its diol functional groups offer excellent selectivity for polar compounds, making it indispensable in the analysis of pharmaceuticals, natural products, and biomolecules. Recent studies have explored its utility in the purification of monoclonal antibodies, where its hydrophilic interaction liquid chromatography (HILIC) properties have shown superior performance compared to traditional resins. Additionally, advancements in surface modification techniques have further enhanced its stability and efficiency, paving the way for more robust and scalable purification processes.

On the other hand, the compound 126850-04-2, though less commonly discussed, has emerged as a promising candidate in medicinal chemistry. Recent literature reveals its potential as a scaffold for the development of novel kinase inhibitors, particularly in the context of cancer therapy. Structural-activity relationship (SAR) studies have identified key modifications that enhance its binding affinity and selectivity towards specific kinase targets, offering new avenues for drug design. Furthermore, its relatively simple synthetic pathway and favorable pharmacokinetic properties make it an attractive lead compound for further optimization and preclinical evaluation.

One of the most exciting developments in this area is the synergistic use of Bakerbond™ Diol (COHCOH) and 126850-04-2 in drug discovery pipelines. Researchers have successfully employed Bakerbond™ Diol columns for the efficient purification of 126850-04-2 derivatives, enabling rapid screening and characterization of potential drug candidates. This combination has significantly accelerated the identification of bioactive molecules, reducing both time and cost associated with traditional drug discovery methods. Moreover, the high resolution and reproducibility offered by Bakerbond™ Diol have been instrumental in achieving the purity levels required for regulatory approval, underscoring its critical role in pharmaceutical development.

In conclusion, the ongoing research on Bakerbond™ Diol (COHCOH) and compound 126850-04-2 underscores their importance in advancing chemical biology and pharmaceutical sciences. Their unique properties and applications not only facilitate the discovery and development of new therapeutics but also contribute to the optimization of existing processes. As the field continues to evolve, further exploration of these components is expected to yield even more innovative solutions, solidifying their place as indispensable tools in modern research and industry.